![molecular formula C7H9F3O2 B2721228 4-Hydroxy-4-(trifluoromethyl)cyclohexan-1-one CAS No. 120929-90-0](/img/structure/B2721228.png)
4-Hydroxy-4-(trifluoromethyl)cyclohexan-1-one
Overview
Description
4-Hydroxy-4-(trifluoromethyl)cyclohexan-1-one is a chemical compound with the molecular formula C7H9F3O2 . It has a molecular weight of 182.14 and is typically found in a powder form . This compound is used in various scientific research applications, particularly in the field of medicinal chemistry.
Molecular Structure Analysis
The InChI code for this compound is 1S/C7H9F3O2/c8-7(9,10)6(12)3-1-5(11)2-4-6/h12H,1-4H2 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.Physical And Chemical Properties Analysis
This compound is a powder at room temperature . It has a molecular weight of 182.14 and its density is predicted to be 1.385±0.06 g/cm3 . The boiling point is predicted to be 211.0±40.0 °C .Scientific Research Applications
Synthesis and Chemical Applications
4-Hydroxy-4-(trifluoromethyl)cyclohexan-1-one serves as a precursor in the synthesis of highly oxygenated compounds, showcasing its versatility in chemical reactions. For instance, it has been converted into epoxyvinyltriflates through a series of epoxidation and rearrangement steps, highlighting its potential in synthesizing complex molecular structures (Evarts & Fuchs, 1999). Additionally, its involvement in the hydroboration of alkenes with N-heterocyclic carbene-boranes underscores its utility in organic synthesis, facilitating the formation of alcohols from alkenes under mild conditions (Prokofjevs et al., 2012).
Catalysis and Material Science
The compound has shown promise in catalytic processes and material science applications. For example, its conversion into bicyclo[3.3.1]nonan-9-ones through additions of enamines of cyclohexanones to specific alkynes demonstrates its role in generating novel bicyclic structures with significant potential in materials science (Andrew, Mellor, & Reid, 2000). Furthermore, its utility is evident in the selective hydrogenation of bis(2-hydroxyethylene terephthalate) into 1,4-cyclohexanedimethanol, a process crucial for the polymer industry, especially in recycling PET waste into valuable monomers (Danfeng et al., 2016).
Novel Compounds and Mechanistic Insights
Research has also focused on discovering new compounds and understanding their mechanisms of action. One study identified a potent, non-triketone type inhibitor of 4-hydroxyphenylpyruvate dioxygenase, a key enzyme in metabolic pathways, suggesting potential applications in agriculture and medicine (Lin et al., 2000). Another study achieved the stereoselective synthesis of substituted bicyclo[3.3.1]nonan-9-ones, illustrating the compound's role in creating stereochemically complex structures, which are valuable in drug development and materials science (Andrew, Mellor, & Reid, 2000).
Safety and Hazards
4-Hydroxy-4-(trifluoromethyl)cyclohexan-1-one is associated with several safety hazards. It is a flammable liquid and vapor . It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Safety precautions include avoiding contact with skin and eyes, not breathing dust, and using only in well-ventilated areas .
properties
IUPAC Name |
4-hydroxy-4-(trifluoromethyl)cyclohexan-1-one | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9F3O2/c8-7(9,10)6(12)3-1-5(11)2-4-6/h12H,1-4H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WQEVHVUXWMPHQO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CCC1=O)(C(F)(F)F)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9F3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
182.14 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
120929-90-0 | |
Record name | 4-hydroxy-4-(trifluoromethyl)cyclohexan-1-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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